Cas no 1103336-91-9 (1-Isobutyrylpiperidine-2-carboxylic Acid)

• Product Name: 1-Isobutyrylpiperidine-2-carboxylic Acid
• CAS No: 1103336-91-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD09048715
• CID: 4571979
• Update Time: 2025-05-19

1-Isobutyrylpiperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyryl-2-piperidinecarboxylic acid
• 2-Piperidinecarboxylic acid, 1-(2-methyl-1-oxopropyl)-
• 1-(2-Methylpropanoyl)piperidine-2-carboxylic acid
• 1-Isobutyrylpiperidine-2-carboxylic Acid

• MDL： MFCD09048715
• Inchi： 1S/C10H17NO3/c1-7(2)9(12)11-6-4-3-5-8(11)10(13)14/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： MQRWLGCCLNOSLL-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(C)C)CCCCC1C(O)=O

Additional information on 1-Isobutyrylpiperidine-2-carboxylic Acid

Introduction to 1-Isobutyrylpiperidine-2-carboxylic Acid (CAS No. 1103336-91-9) and Its Emerging Applications in Chemical Biology

1-Isobutyrylpiperidine-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1103336-91-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a piperidine ring substituted with an isobutyryl group at the 1-position and a carboxylic acid moiety at the 2-position, exhibits a versatile chemical profile that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 1-Isobutyrylpiperidine-2-carboxylic Acid contributes to its reactivity and utility in multiple domains. The piperidine core, known for its stability and ability to form hydrogen bonds, provides a scaffold that can be modified or incorporated into larger molecules. The isobutyryl group, on the other hand, introduces a hydrophobic region that can influence solubility and interactions with biological targets, while the carboxylic acid group offers opportunities for further functionalization, such as esterification or amidation, which are crucial for drug design and material science applications.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds like 1-Isobutyrylpiperidine-2-carboxylic Acid due to their prevalence in bioactive molecules. The compound’s ability to serve as a building block for more complex structures has been leveraged in the development of novel therapeutic agents. For instance, derivatives of this compound have been explored as potential ligands for enzymes involved in metabolic pathways, offering promising avenues for treating conditions such as diabetes and obesity.

One of the most compelling aspects of 1-Isobutyrylpiperidine-2-carboxylic Acid is its role in modulating biological processes through enzyme inhibition. Researchers have discovered that certain modifications of this compound can enhance its binding affinity to specific enzymes, thereby blocking or activating their activity. This has led to investigations into its potential as an inhibitor of acetylcholinesterase, an enzyme implicated in neurodegenerative diseases like Alzheimer’s. Preliminary studies suggest that derivatives of 1-Isobutyrylpiperidine-2-carboxylic Acid may offer a new approach to managing these conditions without the side effects associated with existing treatments.

The synthetic utility of 1-Isobutyrylpiperidine-2-carboxylic Acid extends beyond pharmaceutical applications. In materials science, this compound has been utilized as a precursor for polymers and coatings that exhibit unique properties such as biodegradability and mechanical strength. The incorporation of piperidine rings into these materials enhances their stability while allowing for controlled degradation, making them suitable for environmentally friendly applications.

Advances in computational chemistry have further enhanced the understanding of 1-Isobutyrylpiperidine-2-carboxylic Acid’s interactions with biological targets. Molecular modeling studies have identified key residues on enzymes and receptors that mediate binding, providing insights into how structural modifications can optimize activity. These findings have guided the design of more potent analogs with improved pharmacokinetic profiles.

The growing body of research on 1-Isobutyrylpiperidine-2-carboxylic Acid underscores its significance as a versatile intermediate in chemical biology. Its unique combination of structural features makes it an attractive candidate for drug discovery, material innovation, and industrial applications. As synthetic methodologies continue to evolve, the potential uses for this compound are expected to expand, opening new doors for scientific exploration and technological advancement.